Cas no 2171781-64-7 (3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid
• CAS No: 2171781-64-7
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6055964
• PubChem ID: 165562837
• Update Time: 2025-06-08

3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid
• 2171781-64-7
• EN300-1543787
• 3-{1-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C27H30N2O5/c30-25(31)12-11-18-14-29(15-18)26(32)24(13-17-9-10-17)28-27(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23-24H,9-16H2,(H,28,33)(H,30,31)
• InChI Key： CEBYHDFXHXHDQE-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid

Introduction to 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic Acid (CAS No. 2171781-64-7)

3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid, identified by its CAS number 2171781-64-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an azetidine ring. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The presence of the cyclopropyl group in the molecular structure imparts a high degree of rigidity, which can be strategically advantageous in the design of bioactive molecules. Cyclopropyl-containing compounds are known to exhibit enhanced binding affinities due to their ability to adopt specific conformations that optimize interactions with biological targets. This structural motif has been extensively studied in medicinal chemistry for its role in improving metabolic stability and reducing off-target effects.

Furthermore, the Fmoc (fluorenylmethoxycarbonyl) protecting group is a hallmark of peptide synthesis and is often employed in the construction of complex peptidomimetics. The Fmoc moiety not only provides stability during synthetic steps but also facilitates controlled release of the amino group, making it a valuable tool in the development of prodrugs or targeted delivery systems. The incorporation of an Fmoc-amino acid derivative into the backbone of 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid suggests potential applications in modulating enzyme activity or receptor binding through precise temporal and spatial control.

The azetidine ring, another key structural component, introduces a seven-membered heterocyclic framework that is less common in natural products but highly relevant in synthetic chemistry. Azetidine derivatives are known for their ability to mimic peptide bonds and have been explored as scaffolds for developing novel bioactive molecules. The flexibility offered by the azetidine ring can be exploited to optimize interactions with biological targets, while its stability ensures that the compound remains intact under various physiological conditions.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel pharmacophores. The structural complexity of 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid makes it an attractive candidate for such approaches. Advanced computational techniques, such as molecular docking and virtual screening, have been employed to predict its binding affinity to various biological targets. These studies have revealed potential applications in modulating inflammatory pathways, neurotransmitter receptors, and enzyme systems relevant to diseases such as cancer, neurodegeneration, and autoimmune disorders.

One particularly compelling area of research involves the exploration of 3-{1-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidin-3-yl}propanoic acid as a lead compound for developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play critical roles in numerous cellular processes and are often implicated in disease pathogenesis. However, their large surface areas and intricate binding interfaces make them challenging targets for traditional drug discovery approaches. The unique structural features of this compound may provide an alternative strategy for disrupting PPIs by occupying specific binding pockets or inducing conformational changes that impair protein function.

Another emerging application lies in the field of targeted therapy, where 3-{1-cyclopropyl)-2-(fluorenylmethoxycarbonylamino)propanoylazetidinane}-3-carboxylic acid (a closely related derivative) has been investigated as a potential prodrug for delivering therapeutic agents to specific tissues or cells. The cyclopropyl group enhances tissue penetration, while the Fmoc moiety allows for controlled release under physiological conditions. Such targeted delivery systems hold promise for improving treatment efficacy while minimizing side effects.

The synthesis of this compound presents significant challenges due to its complex structure. Multi-step organic synthesis is required to construct each functional group while maintaining high purity and yield. Recent advances in synthetic methodologies have enabled more efficient routes for producing analogs of this compound, paving the way for large-scale production and further mechanistic studies.

In conclusion,3-{1-cyclopropyl)-2-(fluorenylmethoxycarbonylamino)propanoylazetidinane}-3-carboxylic acid (CAS No. 2171781 64 7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic applications. Its unique combination of structural features makes it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its biological activity,this compound is poised to play a significant role in addressing unmet medical needs across multiple therapeutic areas.